Cas no 1260890-50-3 (1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene)

• Product Name: 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene
• CAS No: 1260890-50-3
• MF: C₇H₂BrClF₄
• MW: 277.441394329071
• MDL: MFCD13195463
• CID: 1218887
• PubChem ID: 84819710
• Update Time: 2025-11-02

1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-chloro-3-fluoro-4-(trifluoromethyl)benzene
• 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene
• SCHEMBL10974687
• DB-316345
• CS-0036816
• 4-Bromo-3-chloro-2-fluorobenzotrifluoride
• A856867
• MFCD13195463
• AKOS024260302
• AS-33171
• EN300-208752
• BENZENE, 1-BROMO-2-CHLORO-3-FLUORO-4-(TRIFLUOROMETHYL)-
• 1260890-50-3

• MDL： MFCD13195463
• Inchi： 1S/C7H2BrClF4/c8-4-2-1-3(7(11,12)13)6(10)5(4)9/h1-2H
• InChI Key： QMJQGEXPVIILPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1Cl)F

Computed Properties

• Exact Mass: 275.89645g/mol
• Monoisotopic Mass: 275.89645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.786±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 219.5±35.0 ºC (760 Torr),
• Flash Point: 86.5±25.9 ºC,
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),

Additional information on 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene

Comprehensive Guide to 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene (CAS No. 1260890-50-3)

1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene (CAS No. 1260890-50-3) is a highly specialized halogenated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique substitution pattern of bromine, chlorine, fluorine, and a trifluoromethyl group on the benzene ring, is increasingly sought after in research and industrial applications. Its molecular formula is C₇H₂BrClF₄, and it is known for its versatility in synthetic chemistry.

The growing demand for multi-halogenated benzene derivatives like 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene is driven by their role as intermediates in the synthesis of complex molecules. Researchers and manufacturers frequently search for "halogenated benzene uses" or "trifluoromethyl benzene derivatives," highlighting the compound's relevance in modern chemistry. Its stability and reactivity make it a valuable building block for creating advanced materials and bioactive compounds.

One of the key applications of 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene is in the pharmaceutical industry, where it serves as a precursor for drug development. The presence of multiple halogens and the trifluoromethyl group enhances the compound's ability to interact with biological targets, making it ideal for designing new therapeutic agents. Searches for "fluorinated benzene in drug discovery" or "brominated aromatic compounds in medicine" reflect this trend.

In agrochemicals, 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene is used to develop novel pesticides and herbicides. The compound's unique structure contributes to the efficacy and selectivity of these products, addressing the global need for sustainable agriculture solutions. Queries like "halogenated benzene in crop protection" or "fluoroaromatics in agrochemicals" are common among professionals in this field.

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From a synthetic perspective, 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene is synthesized through controlled halogenation and fluorination reactions. The process requires precise conditions to ensure high yield and purity, topics frequently explored in "synthesis of halogenated benzenes" or "fluorination techniques for aromatics."

Market trends indicate a rising interest in fluorinated and halogenated compounds, driven by their expanding applications. The compound's CAS No. 1260890-50-3 is often referenced in patents and research papers, highlighting its commercial and academic value. Searches for "CAS 1260890-50-3 supplier" or "buy 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene" are common among procurement specialists.

Environmental and safety considerations are paramount when handling 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene. Proper storage, handling, and disposal protocols must be followed to minimize risks. Professionals often look up "safety data sheet for halogenated benzenes" or "handling fluorinated aromatics" to ensure compliance with regulations.

In conclusion, 1-Bromo-2-chloro-3-fluoro-4-(trifluoromethyl)-benzene (CAS No. 1260890-50-3) is a versatile and valuable compound with wide-ranging applications. Its role in pharmaceuticals, agrochemicals, and material science continues to grow, making it a focal point for research and industry. By understanding its properties and applications, professionals can leverage its potential to drive innovation in their respective fields.